2,5-Dimethyl-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-3-one

• CAS No.: 121063-56-7
• Product Name: 2,5-Dimethyl-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-3-one
• Molecular Formula: C12H18O8
• Molecular Weight: 290.27 g/mol
• IUPAC Name: 2,5-dimethyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyfuran-3-one
• Standard InChI: InChI=1S/C12H18O8/c1-4-7(14)11(5(2)18-4)20-12-10(17)9(16)8(15)6(3-13)19-12/h4,6,8-10,12-13,15-17H,3H2,1-2H3
• Standard InChIKey: ZCBCXLRKTUDKOP-TUWMNXLUSA-N
• Isomeric SMILES: CC1C(=O)C(=C(O1)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O
• SMILES: CC1C(=O)C(=C(O1)C)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: CC1C(=O)C(=C(O1)C)OC2C(C(C(C(O2)CO)O)O)O
• Description: Furaneol 4-glucoside belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Furaneol 4-glucoside is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, furaneol 4-glucoside is primarily located in the cytoplasm. Outside of the human body, furaneol 4-glucoside can be found in fruits. This makes furaneol 4-glucoside a potential biomarker for the consumption of this food product.
• Synonyms: 4-(β-D-Glucopyranosyloxy)-2,5-dimethyl-3(2H)-Furanone; Furaneol β-D-Glucopyranoside
• PubChem Compound: 14259114
• Last Modified: Nov 11 2021